4,4-dimethyl-1-nitrosopiperidine
Overview
Description
4,4-dimethyl-1-nitrosopiperidine (DMNP) is an organic compound with a wide range of applications in scientific research. It is a derivative of piperidine, a heterocyclic cyclic amine, and is used as a reagent in organic synthesis and as a starting material in the production of a variety of organic compounds. DMNP has been used in the synthesis of various compounds such as piperidine derivatives, nitriles, and amides. In addition, DMNP is also used in the synthesis of polymers, pharmaceuticals, and other organic materials.
Scientific Research Applications
4,4-dimethyl-1-nitrosopiperidine has a wide range of applications in scientific research. It has been used in the synthesis of various compounds such as piperidine derivatives, nitriles, and amides. This compound has also been used in the synthesis of polymers, pharmaceuticals, and other organic materials. Additionally, it has been used in the synthesis of compounds for use in medicinal chemistry, drug design, and drug delivery. This compound has also been used in the synthesis of compounds for use in nanotechnology, biotechnology, and materials science.
Mechanism of Action
The mechanism of action of 4,4-dimethyl-1-nitrosopiperidine is not well understood. It is believed that the nitrosating agent in this compound is the nitrous acid, which reacts with the dimethyl piperidine to form the this compound. The reaction is thought to take place through a series of nucleophilic substitution reactions. It is also believed that the nitrosating agent may also be involved in the formation of other nitrogen-containing compounds, such as nitriles and amides.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed that this compound may be metabolized by the body, but the exact mechanism of action is not known. It is also believed that this compound may be toxic to certain cells and tissues, but the exact mechanism of toxicity is not known.
Advantages and Limitations for Lab Experiments
The main advantage of using 4,4-dimethyl-1-nitrosopiperidine in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, this compound is a hazardous compound and should be handled with care. It is also a potential carcinogen and should be handled with appropriate safety precautions.
Future Directions
1. Further research into the biochemical and physiological effects of 4,4-dimethyl-1-nitrosopiperidine.
2. Development of new methods for the synthesis of this compound.
3. Investigation of the potential toxicity of this compound and its metabolites.
4. Development of new applications for this compound, such as in drug design and delivery.
5. Investigation of the potential use of this compound in nanotechnology and materials science.
6. Investigation of the potential use of this compound in biotechnology.
7. Development of new methods for the safe handling of this compound.
8. Investigation of the potential use of this compound in green chemistry.
9. Development of new methods for the detection and quantification of this compound.
10. Investigation of the potential use of this compound in food processing and preservation.
Synthesis Methods
The synthesis of 4,4-dimethyl-1-nitrosopiperidine is a two-step process. First, piperidine is reacted with dimethyl sulfate to form dimethyl piperidine. This reaction is carried out in an inert atmosphere and requires a catalyst. The second step involves the reaction of dimethyl piperidine with nitrous acid to form this compound. This reaction is carried out in an aqueous solution and requires a base or acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-dimethyl-1-nitrosopiperidine can be achieved through the nitrosation of 4,4-dimethylpiperidine using a nitrosating agent.", "Starting Materials": [ "4,4-dimethylpiperidine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "Dissolve 4,4-dimethylpiperidine in anhydrous ether or chloroform.", "Add the nitrosating agent slowly to the solution while stirring at a low temperature (0-5°C).", "Maintain the temperature and stirring for several hours until the reaction is complete.", "Extract the product with a suitable solvent (e.g. ether or chloroform).", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
32062-81-0 |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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